Cas no 70398-84-4 (Benzene, 1,2-bis[(1-methylethyl)thio]-)

• Product Name: Benzene, 1,2-bis[(1-methylethyl)thio]-
• CAS No: 70398-84-4
• MF: C₁₂H₁₈S₂
• MW: 226.401320934296
• CID: 547291
• PubChem ID: 12505024
• Update Time: 2025-04-19

Benzene, 1,2-bis[(1-methylethyl)thio]- Chemical and Physical Properties

Names and Identifiers

• Benzene, 1,2-bis[(1-methylethyl)thio]-
• 1,2-bis(propan-2-ylsulfanyl)benzene
• 1,2-Bis[(propan-2-yl)sulfanyl]benzene
• DTXSID90500685
• 70398-84-4

• Inchi： 1S/C12H18S2/c1-9(2)13-11-7-5-6-8-12(11)14-10(3)4/h5-10H,1-4H3
• InChI Key： ZZZRYGDGLBIEBJ-UHFFFAOYSA-N
• SMILES： S(C1C=CC=CC=1SC(C)C)C(C)C

Computed Properties

• Exact Mass: 226.08514
• Monoisotopic Mass: 226.08499292g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 14
• Rotatable Bond Count: 4
• Complexity: 136
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 4.5
• Topological Polar Surface Area: 50.6Ų

Experimental Properties

• PSA: 0